Cas no 2387111-21-7 (1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid)
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid
- EN300-650102
- 2387111-21-7
-
- Inchi: 1S/C25H18ClN3O4/c26-15-6-5-7-16(12-15)29-23(21(13-27-29)24(30)31)28-25(32)33-14-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-13,22H,14H2,(H,28,32)(H,30,31)
- InChI Key: FSUNPNNAHWMKLU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(=C(C(=O)O)C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 459.0985838g/mol
- Monoisotopic Mass: 459.0985838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 93.4Ų
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-650102-0.05g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 0.05g |
$1176.0 | 2025-03-14 | |
| Enamine | EN300-650102-0.1g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 0.1g |
$1232.0 | 2025-03-14 | |
| Enamine | EN300-650102-0.25g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 0.25g |
$1288.0 | 2025-03-14 | |
| Enamine | EN300-650102-0.5g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 0.5g |
$1344.0 | 2025-03-14 | |
| Enamine | EN300-650102-1.0g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 1.0g |
$1400.0 | 2025-03-14 | |
| Enamine | EN300-650102-2.5g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 2.5g |
$2745.0 | 2025-03-14 | |
| Enamine | EN300-650102-5.0g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 5.0g |
$4060.0 | 2025-03-14 | |
| Enamine | EN300-650102-10.0g |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid |
2387111-21-7 | 95.0% | 10.0g |
$6020.0 | 2025-03-14 |
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid
1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview
The compound 1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2387111-21-7, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug development. The structure of this molecule incorporates a pyrazole ring system, a chlorophenyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile scaffold for further functionalization and exploration.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of inhibitors for various enzyme targets. The presence of the Fmoc group in this compound suggests its utility as a protective moiety during peptide synthesis or as a component in more complex molecular architectures. The Fmoc group is well-known for its stability under basic conditions and ease of removal under acidic conditions, making it an ideal choice for multi-step synthesis processes. This feature has been exploited in the development of peptide-based drugs and other bioactive molecules.
The chlorophenyl substituent attached to the pyrazole ring introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Chlorine atoms are often used in drug design to enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability. Additionally, the chlorophenyl group can serve as a site for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening.
One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Pyrazole derivatives have been reported to exhibit anti-inflammatory, antitumor, and antimicrobial activities, among other therapeutic effects. For instance, recent research has demonstrated that certain pyrazole-containing compounds can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the importance of exploring the biological activity of this compound and its derivatives.
Moreover, the fluorenylmethoxycarbonyl (Fmoc) group in this compound plays a crucial role in its synthetic utility. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). Its stability under basic conditions allows for efficient coupling reactions, while its acidic labile nature facilitates selective removal during cleavage steps. This dual functionality makes Fmoc derivatives like this compound invaluable in peptide synthesis and related fields.
In terms of structural analysis, the compound's pyrazole ring serves as a central hub for various substituents, providing ample opportunities for chemical modification. Pyrazoles are known for their aromaticity and ability to engage in hydrogen bonding, which can enhance their binding affinity to biological targets. The combination of these properties with the functional groups present in this compound makes it a compelling candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic profiles of compounds like this one with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can identify potential binding sites on target proteins and optimize molecular structures for improved efficacy. Such approaches have been instrumental in accelerating drug discovery efforts involving pyrazole derivatives.
In conclusion, 1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid represents a valuable building block in modern medicinal chemistry. Its unique structure, incorporating functional groups with diverse roles, positions it as a promising candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for pyrazole derivatives, this compound will undoubtedly play a significant role in advancing our understanding of drug design and therapeutic interventions.
2387111-21-7 (1-(3-chlorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)